Cas no 215-62-3 (Dibenz[a,c]acridine)

• Product Name: Dibenz[a,c]acridine
• CAS No: 215-62-3
• MF: C₂₁H₁₃N
• MW: 279.334625005722
• CID: 255719
• PubChem ID: 9165
• Update Time: 2025-04-19

Dibenz[a,c]acridine Chemical and Physical Properties

Names and Identifiers

• Dibenz[a,c]acridine
• DIBENZO(A,C)ACRIDINE
• 1,2,3,4-dibenzacridine
• Dibenz[a,c]acridine200µg
• Dibenzo<a,c>acridine
• 1,2,3,4-Dibenzacridin
• DIBENZ(A,C)ACRIDINE
• NSC 48754
• GUZBPGZOTDAWBO-UHFFFAOYSA-N
• NSC-48754
• 1,2:3,4-Dibenzacridine
• AKOS015905544
• J-014146
• Dibenzo[a,c]acridine #
• DTXSID40878543
• NSC48754
• DIBENZ (a,c) ACRIDINE (purity)
• CCRIS 1891
• FT-0631875
• phenanthro[9,10-b]quinoline
• 15-azapentacyclo[12.8.0.0?,?.0?,??.0??,??]docosa-1,3,5,7,9,11,13,15,17,19,21-undecaene
• SCHEMBL730399
• Dibenz[a,c]acridine, BCR(R) certified Reference Material
• Dibenzacridine
• KHE7JV8NGB
• 65777-07-3
• NS00121756
• Dibenzo[a,c]acridine
• 215-62-3
• DB-045620

• Inchi： 1S/C21H13N/c1-6-12-20-14(7-1)13-19-17-10-3-2-8-15(17)16-9-4-5-11-18(16)21(19)22-20/h1-13H
• InChI Key： GUZBPGZOTDAWBO-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C2C=1C1C=CC=CC=1C1C=CC=CC2=1

Computed Properties

• Exact Mass: 279.10500
• Monoisotopic Mass: 279.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 5.7

Experimental Properties

• Density: 1.274g/cm3
• Boiling Point: 534ºC at 760 mmHg
• Flash Point: 240.3ºC
• Refractive Index: 1.823
• PSA: 12.89000
• LogP: 5.69440

Dibenz[a,c]acridine Security Information

• Storage Condition：2-8°C